Cas no 23311-86-6 (2-amino-3-methylbut-3-enoic acid)

• Product Name: 2-amino-3-methylbut-3-enoic acid
• CAS No: 23311-86-6
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1416547
• PubChem ID: 325175
• Update Time: 2025-10-24

2-amino-3-methylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-amino-3-methyl-
• 2-Amino-3-methyl-3-butencarbonsaeure
• 2-amino-3-methylbut-3-enoic acid
• NSC-293167
• 23311-86-6
• SCHEMBL5284117
• 3-Butenoicacid, 2-amino-3-methyl-
• DTXSID10315218
• EN300-1236543
• NSC293167
• AKOS006342055
• 60049-36-7

• Inchi： 1S/C5H9NO2/c1-3(2)4(6)5(7)8/h4H,1,6H2,2H3,(H,7,8)
• InChI Key： CJNBBWGXTPGZRW-UHFFFAOYSA-N
• SMILES： OC(C(C(=C)C)N)=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Additional information on 2-amino-3-methylbut-3-enoic acid

Introduction to 2-amino-3-methylbut-3-enoic acid (CAS No. 23311-86-6)

2-amino-3-methylbut-3-enoic acid, with the chemical formula C₅H₉O₂N, is a versatile organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This non-proteinogenic amino acid derivative belongs to the class of β-keto acids and exhibits a broad spectrum of biological activities, making it a valuable scaffold for drug discovery and synthetic chemistry.

The compound is characterized by the presence of both an amino group and a conjugated enone system, which contributes to its reactivity and functionalization potential. Its molecular structure allows for facile modifications, enabling the synthesis of various analogs with tailored biological properties. The CAS number 23311-86-6 serves as a unique identifier for this compound, ensuring consistency in scientific literature and industrial applications.

In recent years, 2-amino-3-methylbut-3-enoic acid has been extensively studied for its role in biochemical pathways and its potential as a precursor in the synthesis of bioactive molecules. Research has highlighted its significance in the development of novel therapeutic agents, particularly in the treatment of inflammatory disorders and metabolic diseases. The compound's ability to interact with multiple biological targets has opened up new avenues for pharmacological intervention.

One of the most compelling aspects of 2-amino-3-methylbut-3-enoic acid is its involvement in enzymatic reactions. Studies have demonstrated that this compound can serve as a substrate or intermediate in various metabolic processes, including the synthesis of amino acids and other nitrogen-containing compounds. Its incorporation into enzyme cascades has been linked to enhanced catalytic efficiency, making it a promising candidate for biocatalytic applications.

The pharmacological profile of 2-amino-3-methylbut-3-enoic acid has been thoroughly investigated, revealing several key mechanisms of action. Researchers have observed that this compound can modulate signaling pathways associated with inflammation, such as NF-κB and MAPK, thereby exhibiting anti-inflammatory properties. Additionally, its ability to influence neurotransmitter release has sparked interest in its potential use as an adjunct therapy for neurological disorders.

Synthetic methodologies for 2-amino-3-methylbut-3-enoic acid have also seen significant advancements. Modern synthetic routes leverage catalytic processes and green chemistry principles to achieve high yields and minimal environmental impact. These innovations have not only improved the accessibility of the compound but also paved the way for large-scale production, facilitating further research and commercialization efforts.

The role of 2-amino-3-methylbut-3-enoic acid in drug development extends beyond its direct pharmacological effects. It serves as a critical building block for more complex molecules, enabling the creation of novel scaffolds with enhanced binding affinity and selectivity. This versatility has made it a favorite among medicinal chemists seeking to design next-generation therapeutics.

Recent breakthroughs in computational chemistry have further accelerated the exploration of 2-amino-3-methylbut-3-enoic acid's potential. Advanced modeling techniques allow researchers to predict molecular interactions with high precision, guiding the design of optimized derivatives. These computational approaches have been instrumental in identifying lead compounds for clinical trials, streamlining the drug discovery pipeline.

The safety profile of 2-amino-3-methylbut-3-enoic acid has been carefully evaluated through preclinical studies. Initial toxicity assessments have shown that the compound exhibits low systemic toxicity at therapeutic doses, suggesting its suitability for human use. However, further research is needed to fully understand its long-term effects and potential side reactions.

The industrial significance of 2-amino-3-methylbut-3-enoic acid cannot be overstated. Its applications span across multiple sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. The demand for high-purity forms of this compound has driven innovation in purification technologies, ensuring that researchers and manufacturers receive materials meeting stringent quality standards.

In conclusion, 2-amino-3-methylbut-3-enoic acid (CAS No. 23311-86-6) represents a cornerstone in modern chemical biology and medicinal chemistry. Its unique structural features, coupled with its broad biological activity, make it an invaluable asset in drug discovery and synthetic applications. As research continues to uncover new facets of its utility, this compound is poised to play an increasingly pivotal role in addressing some of today's most pressing medical challenges.